Cas no 10499-94-2 (Hexadecanoic acid, 2-(dimethylamino)-)
10499-94-2 structure
Product Name:Hexadecanoic acid, 2-(dimethylamino)-
CAS No:10499-94-2
MF:C18H37NO2
MW:299.491885900497
CID:1149093
PubChem ID:4123485
Update Time:2025-04-20
Hexadecanoic acid, 2-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-(dimethylamino)-
- 2-(dimethylamino)hexadecanoic acid
- AKOS024343149
- 10499-94-2
- DTXSID50399572
- SCHEMBL8086181
- 2-DIMETHYLAMINO-HEXADECANOIC ACID
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- Inchi: 1S/C18H37NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18(20)21)19(2)3/h17H,4-16H2,1-3H3,(H,20,21)
- InChI Key: DHYWSAPLZYWZSZ-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCCCCCC)N(C)C)=O
Computed Properties
- Exact Mass: 299.28261
- Monoisotopic Mass: 299.282429423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
Hexadecanoic acid, 2-(dimethylamino)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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